Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate

• IUPAC Name: ethyl (Z)-4,4,4-trifluoro-3-(methylamino)but-2-enoate
• InChI: InChI=1S/C7H10F3NO2/c1-3-13-6(12)4-5(11-2)7(8,9)10/h4,11H,3H2,1-2H3/b5-4-
• InChI Key: NDCZMOSQVJGZCK-PLNGDYQASA-N
• Canonical SMILES: CCOC(=O)C=C(C(F)(F)F)NC
• Isomeric SMILES: CCOC(=O)/C=C(/C(F)(F)F)\NC
• Molecular Formula: C7H10F3NO2
• DSSTOX Substance ID: DTXSID401208356
• Molecular Weight: 197.15 g/mol
• CAS RN: 507448-65-9, 121303-76-2

Description

"Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate" is a compound of interest due to its trifluoromethyl group and potential for creating various derivatives. Its study involves understanding its synthesis, molecular structure, and the various chemical reactions it can undergo, which could be pivotal for applications in material science, medicinal chemistry, and synthetic methodology.

Synthesis Analysis

The synthesis of similar compounds often involves reactions between ethyl cyanoacetate and various reagents to introduce the trifluoromethyl group and other substituents. For example, a related compound, ethyl (2Z)-3-(4-chlorophenyl)-2-cyano-3-(methoxyamino)prop-2-enoate, was prepared via the reaction of the lithium salt of ethyl cyanoacetate with specific fluorinated reagents, showcasing a method that could potentially be adapted for the synthesis of "Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate" (Johnson et al., 2006).

Molecular Structure Analysis

Structural analysis often employs spectrometric techniques such as IR, UV, and NMR. The structure is further elucidated through crystallography, which provides insights into the arrangement of atoms within the molecule and its tautomeric states. For instance, Johnson et al. (2006) detailed the crystalline structure of a related compound, highlighting the importance of such analyses in understanding the molecular geometry and electronic structure.

Chemical Reactions and Properties

Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate can undergo a range of chemical reactions, including cycloadditions and reactions with metallo-azomethine ylides, to yield a variety of products with potential pharmacological activity. The compound's reactivity with nucleophiles, electrophiles, and its participation in cycloaddition reactions highlight its versatility in synthetic chemistry. Bonnet-Delpon et al. (2010) and Qing et al. (1997) discuss reactions that could be analogous to those of "Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate," such as regio- and stereospecific 1,3-dipolar cycloadditions and palladium-catalyzed reactions with terminal alkynes (Bonnet‐Delpon et al., 2010), (Qing & Zhang, 1997).

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate serves as a precursor in the synthesis of various heterocyclic compounds. For instance, it has been used in the expedient synthesis of 4-hydroxy-2-(trifluoromethyl) quinolines through intramolecular cyclization, producing a new series of substituted quinoline derivatives with potential pharmaceutical applications (Darehkordi et al., 2018). This demonstrates its utility in creating complex molecular structures that are significant in medicinal chemistry.

Facilitation of Chemical Reactions

The compound is also instrumental in facilitating various chemical reactions. For example, it has been involved in acylation reactions leading to unexpected products, as demonstrated in the reaction with 1,1,1-trifluoroacetone, showcasing its versatility in organic synthesis (Rodríguez et al., 1992). Additionally, its application in palladium-catalyzed reactions with terminal alkynes to afford en-4-ynoic acid derivatives containing a trifluoromethyl group underlines its significance in the construction of complex molecular architectures (Qing & Zhang, 1997).

Contribution to Organic Synthesis

Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate is crucial in organic synthesis, particularly in the creation of triazole derivatives. Its reaction with mesyl azide in the presence of catalysts yields ethyl 1-alkyl-5-trifluoromethyl-1,2,3-triazole-4-carboxylates, which upon further hydrolysis produce triazole-4-carboxylic acids, highlighting its role in synthesizing compounds with potential applications in pharmaceuticals and agrochemicals (Iminov et al., 2013).

Safety And Hazards

This compound is considered highly flammable and can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to handle it with appropriate safety measures.